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Compound of Interest

ethyl 4-cyanotetrahydro-2H-pyran-
Compound Name:
4-carboxylate

cat. No.: B1322293

Technical Guide: Ethyl 4-Cyanotetrahydro-2H-
pyran-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ethyl 4-cyanotetrahydro-2H-pyran-4-
carboxylate, a heterocyclic building block with applications in medicinal chemistry and organic
synthesis. This document outlines its key physicochemical properties, and discusses its
synthesis and potential applications.

Core Compound Properties

The fundamental molecular and physical properties of ethyl 4-cyanotetrahydro-2H-pyran-4-
carboxylate are summarized below.
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Property Value

Molecular Formula CoH13NO3[1][2][3]

Molecular Weight 183.20 g/mol [1]

Alternate Molecular Weight 183.207 g/mol [2]

CAS Number 30431-99-3[1][2]

Physical Form Light yellow to yellow liquid

Boiling Point 125 °C at 16 Torr

Density 1.1109 g/cm3

Storage Temperature 2-8°C, sealed in a dry environment[4][5]

Synthesis Pathway

A detailed, step-by-step experimental protocol for the synthesis of ethyl 4-cyanotetrahydro-
2H-pyran-4-carboxylate is not extensively detailed in publicly available literature. However, a
common synthetic route involves the reaction of bis(2-chloroethyl) ether with ethyl
cyanoacetate. This process is noted to be a multi-step reaction with a historically low overall
yield. The synthesis generally proceeds by first forming the ethyl 4-cyanotetrahydro-2H-
pyran-4-carboxylate intermediate, which can then be hydrolyzed and subsequently
decarboxylated to yield 4-cyanotetrahydropyran.

Logical Relationship: Chemical Structure

The following diagram illustrates the chemical structure of ethyl 4-cyanotetrahydro-2H-pyran-
4-carboxylate.
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Caption: Chemical structure of ethyl 4-cyanotetrahydro-2H-pyran-4-carboxylate.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1322293?utm_src=pdf-body-img
https://www.benchchem.com/product/b1322293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Applications in Drug Development

Ethyl 4-cyanotetrahydro-2H-pyran-4-carboxylate serves as a valuable intermediate in the
synthesis of more complex molecules. Notably, it is utilized in the preparation of Imidazo[1,2-
a]pyridinyl derivatives, which have been investigated as inhibitors of IRAK4 (Interleukin-1
receptor-associated kinase 4), a key target in inflammatory disease research.

Experimental Workflow: A Conceptual Overview

The following diagram outlines a conceptual workflow for the synthesis and purification of a
target compound derived from ethyl 4-cyanotetrahydro-2H-pyran-4-carboxylate, based on
general laboratory practices.

Characterization:

- NMR
- Mass Spectrometry.
- HPLC

Click to download full resolution via product page

Caption: Conceptual workflow for synthesis and purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ethyl 4-cyanotetrahydro-2H-pyran-4-carboxylate
molecular weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322293#ethyl-4-cyanotetrahydro-2h-pyran-4-
carboxylate-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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